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Introduction

Limonol (CAS: 989-61-7) is a naturally occurring tetranortriterpenoid, a class of highly
oxygenated and structurally complex secondary metabolites.[1] It is primarily isolated from
plants belonging to the Rutaceae and Meliaceae families, notably from the seeds of Citrus
paradisi (grapefruit) and the bark of Melia azedarach L.[1][2] As a member of the limonoid
class, which is known for a wide array of biological activities, Limonol and its derivatives are of
significant interest to the scientific community for their potential therapeutic applications.

It is important to distinguish Limonol (C26H3208) from other similarly named compounds. The
name has been occasionally and erroneously applied in some literature to geraniol (C10H180),
a monoterpene alcohol, or used generally to refer to limonene (C10H16), a common
monoterpene in citrus oils. This guide will focus exclusively on the tetranortriterpenoid Limonol
(CAS 989-61-7).

Chemical Structure and Properties
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Limonol is characterized by a complex fused ring system, including a furan ring, which is a

common feature of limonoids. Its intricate stereochemistry contributes to its specific biological

activities.

Table 1: Chemical and Physical Properties of Limonol

Property Value Source(s)

CAS Number 989-61-7 [1]

Molecular Formula C26H3208 [1]

Molecular Weight 472.53 g/mol [1]
(1R,2R,7S,10R,12R,13S,14R,
16S,19R,20S)-19-(furan-3-
yI)-12-hydroxy-9,9,13,20-

IUPAC Name tetramethyl-4,8,15,18-
tetraoxahexacyclo[11.9.0.02,.0
210 014,16 014 20]docosane-5,17-
dione

Synonyms Limol, 7a-limonol [1]

Melting Point 318-320 °C [1]

Boiling Point (Predicted)

675.8 £55.0 °C

[1]

Density (Predicted)

1.39 £ 0.1 g/cm3

[1]

Solubility

Soluble in Chloroform,
Dichloromethane, Ethyl
Acetate, DMSO, Acetone

[1]

Biological Activities and Signaling Pathways

Research into the specific biological activities of Limonol is ongoing, with current evidence

pointing towards its potential as an antifungal agent and a scaffold for the development of

anticancer drugs through the inhibition of Heat Shock Protein 90 (Hsp90).
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Hsp90a Inhibition

Limonol derivatives have been identified as promising inhibitors of Hsp90a, a molecular
chaperone that is crucial for the stability and function of numerous client proteins involved in

cancer cell proliferation, survival, and metastasis.

A study investigating a library of tetranortriterpenes found that compounds containing a
Limonol moiety were effective at compromising the chaperone activity of Hsp90a.[3]
Specifically, Limonol derivatives were shown to bind to Hsp90, inhibit its ATPase activity, and
consequently lead to the depletion of Hsp90 client proteins such as c-Raf and pAkt in HeLa
and MCF/7 cancer cell lines.[3][4] This disruption of the Hsp90 chaperone cycle ultimately
inhibits downstream signaling pathways crucial for cancer cell survival and proliferation.
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Hsp90 Inhibition by Limonol Derivatives

Antifungal Activity
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Limonol has demonstrated antifungal properties. In a study evaluating various natural
tetranortriterpenoids, Limonol isolated from Citrus medica was tested for its activity against
Puccinia arachidis, the causative agent of groundnut rust disease.[1][5] The study reported that
while cedrelone was the most effective, other limonoids, including Limonol, were also
evaluated, indicating their potential as natural fungicides.[5]

Experimental Protocols

Detailed experimental protocols for the isolation and biological evaluation of Limonol are
essential for reproducible research.

General Protocol for Isolation of Limonoids from Citrus
Seeds

While the specific protocol for the isolation of Limonol is detailed in Bennett et al.,
Phytochemistry, 1982, a general method for the extraction and purification of limonoids from
citrus seeds is as follows.[2][6][7] This protocol can be adapted and optimized for the specific
isolation of Limonol.
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1. Defatting
(Soxhlet extraction with n-hexane)

!

2. Extraction of Limonoids
(Reflux with methanol or ethyl acetate)

!

3. Concentration
(Rotary evaporation)

4. Liquid-Liquid Partition
(e.g., between ethyl acetate and water)

!

5. Column Chromatography
(Silica gel, gradient elution)

!

6. Further Purification
(Preparative HPLC)

[7. Crystallization]

Pure Limonol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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